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pentahydrate

Cat. No.: B15598811

Get Quote

Introduction
Calcium lactate pentahydrate is a common calcium salt of lactic acid, widely utilized in the

pharmaceutical, food, and cosmetic industries as a calcium supplement, firming agent, and pH

regulator.[1] Its chemical formula is C₆H₁₀CaO₆·5H₂O.[2] The pentahydrate form is notable for

its high solubility in water, which enhances its bioavailability.[1][2] Fourier-Transform Infrared

(FT-IR) spectroscopy is a rapid, non-destructive, and powerful analytical technique for the

qualitative and quantitative analysis of calcium lactate pentahydrate. It provides a unique

molecular fingerprint by identifying the vibrational modes of its functional groups, allowing for

confirmation of its identity, assessment of its purity, and detection of its hydration state.

This application note provides a detailed protocol for the analysis of calcium lactate

pentahydrate using FT-IR spectroscopy, presents its characteristic spectral data, and outlines

the interpretation of the results.

Data Presentation
The FT-IR spectrum of calcium lactate pentahydrate is characterized by several distinct

absorption bands corresponding to the vibrational modes of its constituent functional groups.
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The key spectral data is summarized in the table below.

Wavenumber (cm⁻¹) Intensity Vibrational Assignment

~3000-3500 Strong, Broad

O-H stretching of water

molecules and hydroxyl group

of lactate[3][4]

~2950-3000 Medium
C-H stretching of the methyl

group[3]

~1500-1750 Strong
Asymmetric C=O stretching of

the carboxylate group[3][4]

~1300-1500 Medium
C-H bending of the methyl

group[3][4]

~1315 - C-H bending vibrations[5]

~1127 -
C-O stretching of the

secondary alcohol

~1040 - C-C stretching

Note: The exact peak positions and intensities may vary slightly depending on the sample

preparation method and the specific instrument used.

Experimental Protocols
This section details the recommended methodologies for the FT-IR analysis of solid calcium

lactate pentahydrate samples. The Attenuated Total Reflectance (ATR) and Potassium Bromide

(KBr) pellet methods are described.

Method 1: Attenuated Total Reflectance (ATR) FT-IR
Spectroscopy
ATR is a rapid and simple method that requires minimal sample preparation.

Materials:
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FT-IR Spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

Calcium Lactate Pentahydrate sample

Spatula

Isopropanol or ethanol for cleaning

Lint-free wipes

Protocol:

Background Spectrum: Ensure the ATR crystal is clean. Collect a background spectrum of

the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

Sample Application: Place a small amount of the calcium lactate pentahydrate powder onto

the ATR crystal using a clean spatula. Ensure the crystal surface is completely covered.

Apply Pressure: Use the ATR's pressure clamp to apply firm and even pressure to the

sample, ensuring good contact with the crystal.

Spectrum Acquisition: Collect the FT-IR spectrum of the sample. Typically, 16 to 32 scans at

a resolution of 4 cm⁻¹ are sufficient.

Cleaning: After analysis, release the pressure clamp, remove the sample, and clean the ATR

crystal thoroughly with a lint-free wipe soaked in isopropanol or ethanol.

Method 2: Potassium Bromide (KBr) Pellet Technique
This traditional method involves dispersing the sample in a KBr matrix and pressing it into a

thin, transparent pellet.

Materials:

FT-IR Spectrometer

Potassium Bromide (KBr), spectroscopy grade

Calcium Lactate Pentahydrate sample
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Agate mortar and pestle

Pellet press and die set

Spatula

Infrared lamp (optional, for drying)

Protocol:

Drying: Gently dry the KBr powder under an infrared lamp to remove any absorbed moisture,

which can interfere with the spectrum.

Sample Grinding: Weigh approximately 1-2 mg of the calcium lactate pentahydrate sample.

Mixing: Weigh approximately 100-200 mg of the dry KBr powder. Add the sample to the KBr

in an agate mortar.

Homogenization: Grind the mixture thoroughly with the pestle for several minutes until a fine,

homogeneous powder is obtained.

Pellet Pressing: Transfer a portion of the mixture into the pellet die. Assemble the die and

press it under high pressure (typically 7-10 tons) for a few minutes to form a transparent or

translucent pellet.

Spectrum Acquisition: Carefully remove the KBr pellet from the die and place it in the sample

holder of the FT-IR spectrometer. Collect the spectrum.

Background: A background spectrum of a pure KBr pellet or of the empty sample

compartment should be collected.

Mandatory Visualizations
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FT-IR Analysis
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Caption: Experimental workflow for FT-IR analysis.
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Calcium Lactate Pentahydrate Structure
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Caption: Structure-Spectrum relationship.
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[https://www.benchchem.com/product/b15598811/docs#application-note-ft-ir-analysis-of-
calcium-lactate-pentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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